Cas no 1310680-10-4 (6,8-Dibromo-[1,2,4]triazolo[1,5-a]pyridine)

6,8-Dibromo-[1,2,4]triazolo[1,5-a]pyridine is a halogenated heterocyclic compound featuring a fused triazolopyridine core with bromine substitutions at the 6 and 8 positions. This structure imparts significant reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Its electron-deficient triazolopyridine scaffold also contributes to its potential as a building block for materials science, particularly in the development of optoelectronic materials. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications.

6,8-Dibromo-[1,2,4]triazolo[1,5-a]pyridine structure

1310680-10-4 structure

Product Name:6,8-Dibromo-[1,2,4]triazolo[1,5-a]pyridine

CAS No:1310680-10-4

MF:C₆H₃Br₂N₃

MW:276.916118860245

MDL:MFCD22124121

CID:1036924

PubChem ID:71463749

Update Time:2025-07-02

6,8-Dibromo-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 6,8-Dibromo-[1,2,4]triazolo[1,5-a]pyridine
- AKOS016009192
- 6,8-Dibromo[1,2,4]triazolo[1,5-a]pyridine
- EN300-1592160
- AS-33301
- MFCD22124121
- DTXSID90855667
- CS-0067981
- 1310680-10-4
- A888596
- [1,2,4]Triazolo[1,5-a]pyridine, 6,8-dibromo-
- SY103042
- DB-368950
- SCHEMBL17199540
- MDL： MFCD22124121
- Inchi： 1S/C6H3Br2N3/c7-4-1-5(8)6-9-3-10-11(6)2-4/h1-3H
- InChI Key： RLAPLZDVPSZKJX-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CN2C1=NC=N2)Br

Computed Properties

Exact Mass: 276.86732g/mol
Monoisotopic Mass: 274.86937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 30.2Å²

6,8-Dibromo-[1,2,4]triazolo[1,5-a]pyridine Pricemore >>

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